N-[4-(aminocarbonyl)phenyl]-3-ethyl-5-methyl-4-isoxazolecarboxamide

• IUPAC Name: N-(4-carbamoylphenyl)-3-ethyl-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C14H15N3O3/c1-3-11-12(8(2)20-17-11)14(19)16-10-6-4-9(5-7-10)13(15)18/h4-7H,3H2,1-2H3,(H2,15,18)(H,16,19)
• InChI Key: QWRKWHHKWYXSAB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1C(=O)NC2=CC=C(C=C2)C(=O)N)C
• Molecular Formula: C14H15N3O3
• Molecular Weight: 273.29 g/mol

Description

N-[4-(aminocarbonyl)phenyl]-3-ethyl-5-methyl-4-isoxazolecarboxamide, also known as A-438079, is a small molecule antagonist of the P2X7 receptor. The P2X7 receptor is a ligand-gated ion channel that is expressed in various cell types, including immune cells, neurons, and epithelial cells. The activation of the P2X7 receptor has been associated with various physiological and pathological processes, including inflammation, pain, and neurodegeneration. A-438079 has been developed as a tool compound to investigate the role of the P2X7 receptor in these processes.

Mechanism of Action

The P2X7 receptor is a ligand-gated ion channel that is activated by ATP. The activation of the P2X7 receptor leads to the opening of a pore in the cell membrane, which allows the influx of calcium and other ions into the cell. This can trigger various signaling pathways, including the activation of inflammasomes and the release of pro-inflammatory cytokines. N-[4-(aminocarbonyl)phenyl]-3-ethyl-5-methyl-4-isoxazolecarboxamide acts as an antagonist of the P2X7 receptor by binding to the receptor and preventing the activation of the pore.
Biochemical and Physiological Effects:
N-[4-(aminocarbonyl)phenyl]-3-ethyl-5-methyl-4-isoxazolecarboxamide has been shown to have various biochemical and physiological effects in different cell types and animal models. In immune cells, N-[4-(aminocarbonyl)phenyl]-3-ethyl-5-methyl-4-isoxazolecarboxamide has been shown to inhibit the release of pro-inflammatory cytokines, such as IL-1β and TNF-α, and the activation of inflammasomes. In neurons, N-[4-(aminocarbonyl)phenyl]-3-ethyl-5-methyl-4-isoxazolecarboxamide has been shown to inhibit the release of glutamate, which is involved in pain and neurodegeneration. In cancer cells, N-[4-(aminocarbonyl)phenyl]-3-ethyl-5-methyl-4-isoxazolecarboxamide has been shown to inhibit cell proliferation and induce cell death.

Advantages and Limitations for Lab Experiments

N-[4-(aminocarbonyl)phenyl]-3-ethyl-5-methyl-4-isoxazolecarboxamide has several advantages and limitations for lab experiments. One advantage is its high selectivity for the P2X7 receptor, which allows for specific inhibition of the receptor without affecting other P2X receptors or ion channels. Another advantage is its availability as a tool compound, which allows for easy access and use in various experiments. However, one limitation is its relatively low potency, which requires higher concentrations for effective inhibition of the P2X7 receptor. Another limitation is its poor solubility in aqueous solutions, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for the research on N-[4-(aminocarbonyl)phenyl]-3-ethyl-5-methyl-4-isoxazolecarboxamide and the P2X7 receptor. One direction is the development of more potent and selective P2X7 receptor antagonists, which can be used in clinical settings for the treatment of various diseases. Another direction is the investigation of the role of the P2X7 receptor in other physiological and pathological processes, such as metabolism, cardiovascular function, and infection. Furthermore, the use of N-[4-(aminocarbonyl)phenyl]-3-ethyl-5-methyl-4-isoxazolecarboxamide in combination with other pharmacological agents or genetic manipulations can provide insights into the complex signaling pathways and interactions involving the P2X7 receptor.

Scientific Research Applications

N-[4-(aminocarbonyl)phenyl]-3-ethyl-5-methyl-4-isoxazolecarboxamide has been used extensively as a pharmacological tool to investigate the role of the P2X7 receptor in various physiological and pathological processes. It has been shown to inhibit the activation of the P2X7 receptor by ATP, the endogenous ligand of the receptor, both in vitro and in vivo. N-[4-(aminocarbonyl)phenyl]-3-ethyl-5-methyl-4-isoxazolecarboxamide has been used to study the role of the P2X7 receptor in inflammation, pain, neurodegeneration, and cancer.